2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C13H20N4O4/c18-11(8-10-9-12(19)16-13(20)15-10)14-2-1-3-17-4-6-21-7-5-17/h9H,1-8H2,(H,14,18)(H2,15,16,19,20)
• InChI Key: YGQHWASZESLBNP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)CC2=CC(=O)NC(=O)N2
• Molecular Formula: C13H20N4O4
• Molecular Weight: 296.32 g/mol

Description

2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide, also known as MPA, is a compound that has gained significant attention in scientific research. MPA is a small molecule that has been synthesized to target specific biochemical pathways in biological systems.

Scientific Research Applications

Antimicrobial and Antifungal Activities Research on derivatives closely related to 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide has demonstrated significant antimicrobial and antifungal properties. Studies have shown that biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides exhibit excellent antibacterial activity against strains like beta-Hemolytic streptococcus, Klebsiella pneumoniae, Escherichia coli, and Pseudomonas, alongside antifungal inhibition against species such as Aspergillus flavus and Rhizopus (Kanagarajan, Thanusu, & Gopalakrishnan, 2010). Another study highlighted the synthesis of pyrimidine-triazole derivatives from a morpholin-3-one molecule, which demonstrated antimicrobial activity against various bacterial and fungal strains in different organic solvents (Majithiya & Bheshdadia, 2022).

Anti-Inflammatory and Analgesic Agents Compounds derived from similar structures have been synthesized for potential use as anti-inflammatory and analgesic agents. Novel derivatives synthesized from visnagenone or khellinone, with modifications including morpholinyl substitutions, have shown promising results as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radioligand for Vasopressin V1B Receptor In the search for radioligands suitable for clinical imaging, a pyridopyrimidin-4-one derivative, closely related in structure to the molecule , was identified as a potential candidate for arginine vasopressin 1B (V1B) receptor imaging. This compound demonstrated high binding affinities for human and rat V1B receptors and was successful in in vivo radiotracer experiments to measure the occupancy of the V1B receptor, offering a novel approach for monitoring this receptor in drug development and disease conditions (Koga et al., 2016).